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Cat. No.: B055510

For Researchers, Scientists, and Drug Development Professionals

Abstract

Desmethylxanthohumol (DMX), a naturally occurring prenylated chalcone found in hops
(Humulus lupulus L.), is a compound of significant interest in the scientific community. As a
direct biosynthetic precursor to the potent phytoestrogen 8-prenylnaringenin, DMX itself
exhibits a range of biological activities, including antiproliferative, antioxidant, and pro-apoptotic
effects. This technical guide provides a comprehensive overview of the chemical structure and
physicochemical properties of Desmethylxanthohumol. It includes detailed summaries of its
biological activities with available quantitative data, methodologies for key experimental
procedures, and visual representations of its known signaling pathways to support further
research and drug development endeavors.

Chemical Structure and Physicochemical Properties

Desmethylxanthohumol, systematically named (E)-3-(4-hydroxyphenyl)-1-[2,4,6-trihydroxy-3-
(3-methylbut-2-enyl)phenyl]prop-2-en-1-one, is a member of the chalcone class of flavonoids.
Its structure is characterized by two aromatic rings joined by a three-carbon a,3-unsaturated
carbonyl system, with a prenyl group attached to one of the rings.

Table 1: Chemical and Physical Properties of Desmethylxanthohumol
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Property Value Reference(s)
(E)-3-(4-hydroxyphenyl)-1-
2,4,6-trihydroxy-3-(3-

IUPAC Name [ y y-3(
methylbut-2-enyl)phenyl]prop-
2-en-1-one
2',4,4',6'-Tetrahydroxy-3'-(3-

Synonyms
methyl-2-butenyl)chalcone

CAS Number 115063-39-3

Molecular Formula C20H2005

Molecular Weight 340.37 g/mol

Appearance Yellow solid

Melting Point 154-155 °C
Soluble in DMSO, ethanol,
methanol, chloroform,

Solubility dichloromethane, ethyl [1]
acetate, and acetone.[1]
Limited solubility in water.
Isomerizes in aqueous media.

N Solutions are reported to be

Stability
unstable and should be
prepared fresh.

pKa (Predicted) 7.35+£0.50

Biological Activities and Mechanisms of Action

Desmethylxanthohumol has demonstrated a variety of biological effects, primarily
investigated in the context of cancer research. Its mechanisms of action often involve the
modulation of key cellular signaling pathways.

Antiproliferative and Pro-apoptotic Activity
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DMX has been shown to inhibit the growth of various cancer cell lines. This activity is often
attributed to its ability to induce apoptosis, or programmed cell death.

Table 2: ICso Values of Desmethylxanthohumol in Human Cancer Cell Lines

Cell Line Cancer Type ICs0 (M) Reference(s)
PC-3 Prostate Cancer >50 [2]
DuU145 Prostate Cancer > 50 [2]

Note: One study reported DMX as the "least active compound" among related flavonoids in
inhibiting the growth of PC-3 and DU145 prostate cancer cells, with ICso values greater than 50
UM.[2] Further research across a broader range of cancer cell lines is necessary to fully
characterize its antiproliferative potency.

The pro-apoptotic mechanism of chalcones like DMX is often linked to the intrinsic
mitochondrial pathway. This involves the regulation of pro- and anti-apoptotic proteins, leading
to the release of cytochrome ¢ from the mitochondria and subsequent activation of caspases.

Antioxidant Activity

As a phenolic compound, Desmethylxanthohumol possesses antioxidant properties, enabling
it to scavenge free radicals and potentially mitigate oxidative stress. The antioxidant capacity
can be evaluated using various in vitro assays.

Table 3: Antioxidant Activity of Desmethylxanthohumol

Assay ICso0 (pg/mL) Reference(s)
DPPH Radical Scavenging Data not available
ABTS Radical Scavenging Data not available

Ferric Reducing Antioxidant
Power (FRAP)

Data not available
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Note: While the antioxidant activity of DMX is established, specific ICso values from
standardized assays are not readily available in the reviewed literature.

Modulation of Cellular Signaling Pathways

The biological effects of Desmethylxanthohumol and its close analog, Xanthohumol, are often
mediated through their interaction with critical intracellular signaling pathways that regulate cell
survival, proliferation, and inflammation.

The Nuclear Factor-kappa B (NF-kB) pathway is a key regulator of inflammation, immunity, and
cell survival. Xanthohumol has been shown to inhibit the NF-kB pathway by preventing the
phosphorylation and degradation of its inhibitory subunit, IkBa.[3] This leads to the suppression
of NF-kB's translocation to the nucleus and the subsequent downregulation of its target genes,
which include anti-apoptotic proteins and inflammatory cytokines. It is plausible that DMX
exerts a similar inhibitory effect.
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Inhibition of the NF-kB signaling pathway by Desmethylxanthohumol.
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The Mitogen-Activated Protein Kinase (MAPK) pathway, including the ERK, JNK, and p38
cascades, is crucial for regulating cell proliferation, differentiation, and apoptosis. Studies on
Xanthohumol have shown that it can suppress the activation of the ERK1/2 pathway, leading to
cell cycle arrest and apoptosis.[4]
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Potential inhibition of the MAPK/ERK signaling pathway by Desmethylxanthohumol.

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical regulator of cell
survival and proliferation, and its aberrant activation is common in many cancers. Xanthohumol

has been shown to inhibit this pathway, leading to decreased cell viability and induction of
apoptosis.[5]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b055510?utm_src=pdf-body-img
https://www.benchchem.com/product/b055510?utm_src=pdf-body
https://www.researchgate.net/publication/379580581_Xanthohumol_inhibits_osteosarcoma_proliferation_migration_and_invasion_via_EFEMP1PI3KAKT_axis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENGHE Check Availability & Pricing

Start: Sample Preparation

Extraction of DMX from matrix
(e.g., methanolic extraction of hop pellets)

Growth Factors

______________ Filtration of extract
-~ =~ e.g., 0.45 um syringe filter
EHEib [FEEe ' Desmethylxanthohumol \) (e.g Hm syring )

Receptor \\r PPt ¢
Inhibition -
Injection of sample
(e.g., 10-20 pL)

PIP2

—
Phpsphorylatiop

Chromatographic Separation
(C18 column)

:

UV Detection
(e.g., at 370 nm)

:

Quantification
(based on calibration curve)

A ctivation

End: Data Analysis

Cell Survival &
Proliferation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b055510?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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